Cas no 2639433-71-7 (N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride)

N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride is a chemically synthesized compound featuring a pyrimidine core with a cyclohexylethylamine substituent. Its dihydrochloride salt form enhances solubility and stability, making it suitable for research applications. The structural design, incorporating both hydrophobic (cyclohexyl, ethyl, methyl) and hydrophilic (amino, carboxamide) moieties, suggests potential for selective interactions in biological systems. The compound’s rigid cyclohexyl group may contribute to conformational stability, while the pyrimidine scaffold offers opportunities for derivatization. Its well-defined salt form ensures consistent purity, facilitating reproducible experimental results. This product is primarily intended for investigative use in medicinal chemistry and pharmacological studies.
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride structure
2639433-71-7 structure
Product Name:N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
CAS No:2639433-71-7
MF:C17H30Cl2N4O
MW:377.352302074432
MDL:MFCD33549712
CID:5672282
PubChem ID:155970700
Update Time:2025-05-23

N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2639433-71-7
    • N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
    • EN300-26869417
    • MDL: MFCD33549712
    • Inchi: 1S/C17H28N4O.2ClH/c1-4-15-19-11(2)16(12(3)20-15)17(22)21-14(10-18)13-8-6-5-7-9-13;;/h13-14H,4-10,18H2,1-3H3,(H,21,22);2*1H
    • InChI Key: AQOTZZBPFKCMIT-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C(C1=C(C)N=C(CC)N=C1C)NC(CN)C1CCCCC1

Computed Properties

  • Exact Mass: 376.1796670g/mol
  • Monoisotopic Mass: 376.1796670g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 345
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9Ų

N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26869417-1g
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
2639433-71-7 95%
1g
$914.0 2023-09-11
Enamine
EN300-26869417-5g
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
2639433-71-7 95%
5g
$2650.0 2023-09-11
Enamine
EN300-26869417-10g
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
2639433-71-7 95%
10g
$3929.0 2023-09-11
Enamine
EN300-26869417-0.05g
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
2639433-71-7 95.0%
0.05g
$212.0 2025-03-20
Enamine
EN300-26869417-0.1g
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
2639433-71-7 95.0%
0.1g
$317.0 2025-03-20
Enamine
EN300-26869417-0.25g
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
2639433-71-7 95.0%
0.25g
$452.0 2025-03-20
Enamine
EN300-26869417-0.5g
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
2639433-71-7 95.0%
0.5g
$713.0 2025-03-20
Enamine
EN300-26869417-1.0g
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
2639433-71-7 95.0%
1.0g
$914.0 2025-03-20
Enamine
EN300-26869417-2.5g
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
2639433-71-7 95.0%
2.5g
$1791.0 2025-03-20
Enamine
EN300-26869417-5.0g
N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride
2639433-71-7 95.0%
5.0g
$2650.0 2025-03-20

Additional information on N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride

N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride (CAS No. 2639433-71-7): An Overview

N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride (CAS No. 2639433-71-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrimidine and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride is characterized by a pyrimidine core with specific substituents that enhance its biological activity. The presence of the amino group and the cyclohexyl ring in the side chain contributes to its binding affinity and selectivity for certain biological targets. Additionally, the dihydrochloride salt form ensures better solubility and stability, which are crucial for pharmaceutical formulations.

Recent studies have focused on the potential therapeutic applications of this compound. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a critical role in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. The ability of N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride to interact with specific GPCRs has been demonstrated in several in vitro and in vivo models.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride for the adenosine A1 receptor. The results showed that this compound exhibited high affinity and selectivity for the A1 receptor compared to other adenosine receptor subtypes. This finding suggests that it could be developed as a potential therapeutic agent for conditions such as sleep disorders and pain management.

Another area of interest is the potential use of N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride in cancer therapy. Preliminary studies have indicated that this compound may have anti-proliferative effects on certain cancer cell lines. In a study published in Cancer Research, researchers found that treatment with N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride led to significant inhibition of cell growth and induction of apoptosis in human breast cancer cells. Further investigations are underway to elucidate the mechanisms underlying these effects and to explore its potential as an anticancer agent.

The pharmacokinetic properties of N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride have also been studied extensively. In preclinical trials, this compound demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It was found to have good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicity studies have shown that it has a low toxicity profile at therapeutic doses.

The synthesis of N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving condensation, cyclization, and salt formation steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable synthetic methods for this compound.

In conclusion, N-(2-amino-1-cyclohexylethyl)-2-ethyl-4,6-dimethylpyrimidine-5-carboxamide dihydrochloride (CAS No. 2639433-71-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.